Cas no 790714-66-8 (BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 790714-66-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 3369403
• PubChem ID: 67955219
• Update Time: 2025-10-28

BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER
• 1,1-DIMETHYLETHYL 4-(ETHOXYCARBONYL)BENZENEACETATE
• Ethyl 4-[2-(tert-Butoxy)-2-oxoethyl]benzoate
• SCHEMBL9895432
• ethyl 4-(2-(tert-butoxy)-2-oxoethyl)benzoate
• 790714-66-8
• HXYHQAXMOUVNMV-UHFFFAOYSA-N
• 4-tert-butoxycarbonylmethyl-benzoic acid ethyl ester
• SY357649
• MFCD32642787
• G75152
• 1,1-Dimethylethyl4-(ethoxycarbonyl)benzeneacetate

• Inchi： 1S/C15H20O4/c1-5-18-14(17)12-8-6-11(7-9-12)10-13(16)19-15(2,3)4/h6-9H,5,10H2,1-4H3
• InChI Key： HXYHQAXMOUVNMV-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(C(=O)OCC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER

BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER and Its Significance in Modern Chemical Research

BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER, with the CAS number 790714-66-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both an ethoxycarbonyl group and a tert-butyl ester moiety imparts distinct reactivity and stability, making it a versatile building block for various chemical applications.

The compound's molecular structure, characterized by a benzene ring substituted with an acetoacetate group at the fourth position and a dimethyl ester at the one-position, offers a rich platform for further functionalization. This structural motif is particularly appealing in medicinal chemistry due to its potential to serve as a precursor for bioactive molecules. The ethoxycarbonyl group can undergo various transformations, including hydrolysis to form carboxylic acids or condensation reactions to yield β-ketoesters, while the tert-butyl ester can be selectively removed under mild conditions to reveal reactive hydroxyl groups.

In recent years, there has been growing interest in the development of novel heterocyclic compounds derived from benzeneacetic acid derivatives. Researchers have explored the use of BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER as a starting material for synthesizing complex scaffolds that mimic natural products and exhibit promising biological activities. For instance, studies have demonstrated its utility in constructing fused rings systems such as pyrazolines and pyridines, which are known for their pharmacological properties.

One notable application of this compound is in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The benzeneacetic acid core is a common pharmacophore in kinase inhibitors due to its ability to interact with specific amino acid residues in the enzyme's active site. By modifying the substituents on the benzene ring and the ester groups, researchers can fine-tune the binding affinity and selectivity of their inhibitors. The ethoxycarbonyl group provides a handle for further derivatization, allowing for the introduction of additional functional moieties that enhance solubility or metabolic stability.

The tert-butyl ester group in BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER also plays a critical role in its synthetic utility. This protecting group ensures that reactive hydroxyl or carboxylic functions are masked until they are needed for subsequent reactions. Once the tert-butyl ester is removed via hydrolysis or transesterification, the underlying functionalities can be accessed for further derivatization. This strategy has been employed in the synthesis of peptidomimetics and other bioactive molecules where precise control over reactivity is essential.

Advances in computational chemistry have further enhanced the understanding of how BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER behaves in different reaction conditions. Molecular modeling studies have revealed insights into its interactions with enzymes and other biological targets, providing guidance for designing more effective derivatives. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes before costly laboratory trials are conducted.

The compound's stability under various conditions makes it an attractive candidate for industrial applications as well. For example, it can be stored for extended periods without significant degradation when kept under inert atmospheres at controlled temperatures. This stability is crucial for large-scale syntheses where consistency and reproducibility are paramount. Additionally, its solubility profile allows it to be easily incorporated into diverse reaction systems without requiring complex purification procedures.

In conclusion, BENZENEACETIC ACID, 4-(ETHOXYCARBONYL)-, 1,1-DIMETHYLETHYL ESTER (CAS no. 790714-66-8) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical development. Its unique structural features enable versatile modifications that can lead to novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.